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Compound of Interest

Compound Name: Krypton;neon

CAS No.: 51682-34-9

Cat. No.: B14647749

Get Quote

Welcome to the Technical Support Center for Krypton Sputtering. This resource provides

troubleshooting guidance and answers to frequently asked questions for researchers,

scientists, and drug development professionals. Here you will find information to help resolve

common issues with gas flow control and other aspects of the krypton sputtering process.

Frequently Asked Questions (FAQs)
Q1: Why is my krypton plasma unstable or difficult to
ignite?
A1: Plasma instability or ignition difficulty can stem from several factors:

Incorrect Gas Pressure: The working gas pressure must be within a specific range (typically

0.1-10 Pa) to sustain a stable glow discharge.[1] If the pressure is too low, there may be

insufficient krypton ions to maintain the plasma.[1] Conversely, if it's too high, increased

collisions can reduce ion energy, affecting sputtering efficiency.[1]

Gas Purity: The purity of the krypton gas is crucial. Impurities like oxygen or water vapor can

interfere with the plasma and contaminate the resulting thin film.[2] It is recommended to use
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high-purity krypton (≥ 99.999%).[3]

System Leaks: A leak in the vacuum chamber or gas lines can introduce atmospheric gases,

preventing the system from reaching the required base pressure and destabilizing the

plasma.[4]

Power Supply Issues: Problems with the DC or RF power supply, including the matching

network for RF sputtering, can prevent stable plasma formation.[5]

Q2: My deposition rate is lower than expected. What
could be the cause?
A2: A low deposition rate is a common issue and can be attributed to:

Target Poisoning: In reactive sputtering, the target surface can react with the gas, forming a

compound layer that has a lower sputter yield than the pure material.[6][7]

Incorrect Gas Flow/Pressure: As krypton pressure increases, the kinetic energy of sputtered

particles can be reduced due to scattering, which in turn lowers the deposition rate.[3]

Power Settings: The deposition rate is directly related to the power applied to the sputtering

gun. Insufficient power will result in a lower rate.

Target Condition: An old or heavily eroded target can lead to a reduced sputtering rate.

Q3: Why should I use krypton instead of argon for
sputtering?
A3: While argon is more common, krypton offers distinct advantages in certain applications:

Higher Sputtering Rates for Heavy Targets: Krypton is a heavier ion than argon and provides

more efficient momentum transfer, leading to higher sputtering yields for heavy target

materials.[2]

Modified Film Properties: The use of krypton can alter the microstructure of the deposited

film.[3] For instance, it can lead to a looser microstructure with a larger specific surface area.

[3]
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Reduced Back-Scattering: In some cases, using krypton can reduce the probability of back-

scattered neutrals, which can introduce stress in the deposited films.[8]

Q4: What are the signs of a leak in my sputtering
system?
A4: Indicators of a system leak include:

Inability to Reach Base Pressure: The most common sign is the vacuum pump running

continuously without reaching the desired low base pressure.[9]

Pressure Rise Test Failure: After isolating the chamber from the pump, a rapid rise in

pressure suggests a leak.[10]

Unstable Plasma: As mentioned, leaks can introduce other gases that disrupt the plasma.[4]

Film Contamination: Unwanted elements, particularly oxygen and nitrogen, appearing in your

deposited film are a strong indicator of a leak.[4]

Troubleshooting Guides
Issue 1: Fluctuating Mass Flow Controller (MFC)
Readings
Question: My Mass Flow Controller (MFC) for krypton shows fluctuating readings, causing

unstable chamber pressure. How can I fix this?

Answer: Fluctuating MFC readings can be caused by several issues. Follow this

troubleshooting workflow:
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Figure 1. Troubleshooting workflow for a fluctuating Mass Flow Controller.
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Check Connections: Ensure all electrical connections to the MFC are secure.[11] Loose

cables can cause intermittent signal loss.

Verify Upstream Pressure: The gas pressure supplied to the MFC must be stable and within

the manufacturer's specified range.[11]

Inspect for Contamination: Particulates or oils in the gas line can obstruct the MFC's sensor

and valve.[11][12] Ensure gas filters are clean.

Perform a Leak Check: A leak in the gas line fittings can cause erratic flow.

Recalibrate the MFC: MFCs are typically calibrated for a specific gas (often nitrogen).[13] If

you are using krypton, ensure the correct gas conversion factor (GCF) is applied or that the

MFC has been specifically calibrated for krypton.[14] If drift is suspected, recalibration may

be necessary.[15][16]

Issue 2: Plasma Arcing or Disappearing During
Deposition
Question: My krypton plasma ignites, but then it arcs excessively or extinguishes during the

sputtering process. What is happening?

Answer: This issue often points to problems within the vacuum chamber or with the target

material.
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Figure 2. Logical relationship for diagnosing plasma instability.
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Pressure and Flow Instability: Sudden changes in krypton flow or chamber pressure can

extinguish the plasma. Address any MFC issues first. Sputtering at very low pressures (e.g.,

below 3 mTorr) can also make the plasma difficult to sustain.[17]

Target Surface Condition: A contaminated or "poisoned" target surface can lead to arcing.[6]

Also, inspect the target for any cracks or delamination.

Contamination on Shields or Anode: Conductive flakes of deposited material on the dark

space shield or other components can create a short circuit, causing the plasma to arc and

the power supply to shut down.[18]

Inadequate Target Cooling: Overheating the target can cause outgassing or even damage to

the magnetron assembly, leading to an unstable plasma.[18][19]

Power Supply Faults: Intermittent problems with the power supply or its cables can cause

the plasma to cut out.

Data Presentation
Table 1: Typical Process Parameters for Krypton
Sputtering
The following table provides a range of typical parameters for DC magnetron sputtering using

krypton. These values can serve as a starting point for process development.
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Parameter Value Range Unit Notes

Base Pressure < 1.0 x 10⁻⁴ Pa

A low base pressure is

critical to minimize

contamination.[3]

Working Pressure 0.2 - 4.0 Pa

Higher pressure can

reduce deposition rate

due to gas scattering.

[3][20]

Krypton Gas Flow 2 - 90 sccm

Flow rate is adjusted

to maintain the

desired working

pressure.[21][22]

DC Sputtering Power 100 - 300 W

Higher power

generally increases

the deposition rate.

Target-Substrate

Distance
50 - 100 mm

Affects film uniformity

and deposition rate.

Substrate

Temperature
Room Temp - 500 °C

Can influence film

microstructure and

properties.[8]

Krypton Gas Purity ≥ 99.999 %

High purity is essential

to prevent film

contamination.[3]

Experimental Protocols
Protocol: Calibration Check of a Mass Flow Controller
for Krypton
This protocol outlines the steps to verify and, if necessary, adjust the calibration of an MFC for

use with krypton gas. This procedure requires a certified external flow meter as a reference

standard.
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Objective: To ensure the MFC is accurately controlling the flow of krypton gas into the

sputtering chamber.

Materials:

Sputtering system with the MFC to be tested.

Certified external mass flow meter (calibrated for krypton or with known conversion factors).

High-purity krypton gas source.

Necessary tubing and fittings to connect the external meter in series with the MFC.

Methodology:

System Preparation:

Ensure the sputtering system is in a safe, idle state.

Turn off the krypton gas supply at the source.

Carefully disconnect the gas line leading from the MFC to the chamber.

Connect External Flow Meter:

Connect the output of the MFC to the input of the certified external flow meter.

Connect the output of the external meter to a suitable exhaust or vent, ensuring it does not

vent into the laboratory space.

Perform the Calibration Check:

Turn on the krypton gas supply and ensure there are no leaks in the temporary

connections.

Using the sputtering system's software, set the MFC to a series of flow rates (e.g., 10%,

25%, 50%, 75%, and 100% of the MFC's full-scale range).[23][24]

At each setpoint, allow the flow to stabilize for several minutes.[23]
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Record the setpoint flow rate from your system's software and the actual measured flow

rate from the external reference meter.[23][24]

Data Analysis:

Create a table comparing the setpoint values to the measured values.

Calculate the percentage error at each point: Error (%) = [(Measured Flow - Setpoint Flow)

/ Setpoint Flow] * 100.

If the error at any point is outside the manufacturer's specified tolerance (typically ±1-2%

of full scale), the MFC requires adjustment.

Adjustment (if necessary):

If your MFC has user-accessible calibration settings or requires a new Gas Conversion

Factor (GCF) to be entered, consult the manufacturer's manual.[14]

Apply the necessary corrections based on your measurements.

If direct adjustment is not possible, the MFC may need to be sent to the manufacturer for

professional calibration.[15][23]

Final Steps:

Once the calibration is verified, turn off the gas supply.

Disconnect the external flow meter and reconnect the gas line to the sputtering chamber.

Perform a leak check on the reconnected fittings before resuming normal operation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [troubleshooting gas flow control for krypton sputtering].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14647749/docs#troubleshooting-gas-flow-control-for-
krypton-sputtering]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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